Cas no 1226455-63-5 (1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole)

1-[4-(Difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole is a structurally complex imidazole derivative with potential applications in medicinal chemistry and material science. Its key features include a difluoromethoxy group, which enhances metabolic stability and bioavailability, and an allylthio moiety that offers reactivity for further functionalization. The presence of a 4-methylphenyl substituent contributes to lipophilicity, potentially improving membrane permeability. This compound may serve as an intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications, making it a valuable scaffold for research in drug discovery and chemical biology.

1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole structure

1226455-63-5 structure

Product Name:1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

CAS No:1226455-63-5

MF:C₂₀H₁₈F₂N₂OS

MW:372.431530475616

CID:5445304

PubChem ID:49672862

Update Time:2025-05-28

1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1226455-63-5
- 1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
- 2-(allylthio)-1-(4-(difluoromethoxy)phenyl)-5-(p-tolyl)-1H-imidazole
- F2964-3740
- AKOS024478411
- 1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-prop-2-enylsulfanylimidazole
- 1-[4-(Difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(2-propen-1-ylthio)-1H-imidazole
- Inchi： 1S/C20H18F2N2OS/c1-3-12-26-20-23-13-18(15-6-4-14(2)5-7-15)24(20)16-8-10-17(11-9-16)25-19(21)22/h3-11,13,19H,1,12H2,2H3
- InChI Key： BRCFNRXLENUHLP-UHFFFAOYSA-N
- SMILES： C1(SCC=C)N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

Exact Mass: 372.11079070g/mol
Monoisotopic Mass: 372.11079070g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 438
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.1
Topological Polar Surface Area: 52.4Å²

Experimental Properties

Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 513.0±60.0 °C(Predicted)
pka: 2.51±0.70(Predicted)

1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2964-3740-2μmol	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	2μl	$57.0	2023-04-28
Life Chemicals	F2964-3740-5μmol	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	5μl	$63.0	2023-04-28
Life Chemicals	F2964-3740-10μmol	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	10μl	$69.0	2023-04-28
Life Chemicals	F2964-3740-20μmol	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	20μl	$79.0	2023-04-28
Life Chemicals	F2964-3740-1mg	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	1mg	$54.0	2023-04-28
Life Chemicals	F2964-3740-2mg	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	2mg	$59.0	2023-04-28
Life Chemicals	F2964-3740-3mg	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	3mg	$63.0	2023-04-28
Life Chemicals	F2964-3740-4mg	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	4mg	$66.0	2023-04-28
Life Chemicals	F2964-3740-5mg	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	5mg	$69.0	2023-04-28
Life Chemicals	F2964-3740-10mg	1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole	1226455-63-5	90%+	10mg	$79.0	2023-04-28